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Compound of Interest

Compound Name: 3-Chloro-2-pyrazinamine

Cat. No.: B041553

Technical Guide: 3-Chloro-2-pyrazinamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloro-2-pyrazinamine (CAS
Number: 6863-73-6), a heterocyclic amine of interest in medicinal chemistry and drug
discovery. This document collates available data on its chemical and physical properties,
synthesis, and the biological activities of its derivatives.

Core Compound Identification and Properties

3-Chloro-2-pyrazinamine, also known as 2-Amino-3-chloropyrazine, is a pyrazine derivative
with the chemical formula C4aH4CINs.
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Property Value Source(s)
CAS Number 6863-73-6 [11[2][3]141[5]116]
Molecular Formula C4sH4CINs [1][2][3][4]16]
Molecular Weight 129.55 g/mol [1112][31[41[5]
Physical Form Solid [1]

Melting Point 166-175 °C [1]

Solubility Slightly soluble in water [4]

IUPAC Name 3-chloropyrazin-2-amine [2][3]

2-Amino-3-chloropyrazine, 3-
Synonyms Chloropyrazin-2-amine, 3- [1][2][5]

Chloro-pyrazin-2-ylamine

Synthesis of 3-Chloro-2-pyrazinamine

A general method for the synthesis of 2-Amino-3-chloropyrazine involves the reaction of 2,3-
dichloropyrazine with ammonia.

Experimental Protocol: Synthesis from 2,3-
Dichloropyrazine

A general procedure for the synthesis of 2-amino-3-chloropyrazine from 2,3-dichloropyrazine is
as follows: 2,3-dichloropyrazine is suspended in a mixture of 25% ammonia and
tetrahydrofuran (THF) in an autoclave reactor. The mixture is heated to 100 °C and allowed to
react for 18 hours. After cooling to room temperature, the reaction mixture is concentrated
under reduced pressure. The resulting residue is ground with distilled water, filtered, and the
solid product is dried to yield 2-amino-3-chloropyrazine.[4]
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General Synthesis of 3-Chloro-2-pyrazinamine
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A flowchart illustrating the general synthesis of 3-Chloro-2-pyrazinamine.

Spectroscopic Data
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Type Data Source(s)

(Electrospray positive
Mass Spectrum ionization mode, ES+) m/z: [4]
130.1

(400 MHz, CDCls): & 7.94 (d,
J=2.53 Hz, 1H), 7.72 (d,

1H NMR [4]
J=2.53 Hz, 1H), 4.90-5.12

(broad single peak, 2H)

Applications in Research and Drug Development

3-Chloro-2-pyrazinamine serves as a building block in the synthesis of more complex
molecules with potential therapeutic applications. Notably, it is a precursor in the synthesis of
N-pyrazinylthiourea derivatives, which have been investigated for their tuberculostatic activity.

[4107]

While direct biological studies on 3-Chloro-2-pyrazinamine are limited in the provided search
results, derivatives of the closely related compound, 3-chloropyrazine-2-carboxamide, have
been synthesized and evaluated for their antimicrobial properties. These studies provide insight
into the potential of the chloropyrazine scaffold in drug discovery.

Antimicrobial Activity of Related Pyrazine Derivatives

Derivatives of 3-chloropyrazine-2-carboxamide have been synthesized through
aminodehalogenation with various benzylamines. Several of these derivatives have
demonstrated in vitro activity against Mycobacterium tuberculosis H37Rv, with some
compounds showing activity equivalent to the standard drug, pyrazinamide.[1][8] The minimum
inhibitory concentration (MIC) values for some of these derivatives ranged from 6 to 42 uM.[1]
[8] Moderate activity against Enterococcus faecalis and Staphylococcus aureus has also been
observed for some derivatives.[1]

Proposed Mechanism of Action for Derivatives

Molecular docking studies on active 3-benzylaminopyrazine-2-carboxamide derivatives suggest
a potential mechanism of action involving the inhibition of the mycobacterial enoyl-ACP
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reductase (InhA).[1][8] InhA is a critical enzyme in the biosynthesis of mycolic acids, which are
essential components of the mycobacterial cell wall. Inhibition of this enzyme disrupts cell wall
synthesis, leading to bacterial death.

Proposed Mechanism of Action for Pyrazine Derivatives

Pyrazine Derivative Enoyl-ACP Reductase (InhA)

Inhibition of InhA

Disruption of Mycolic Acid Biosynthesis

;

Impaired Mycobacterial Cell Wall Integrity

Bactericidal Effect

Click to download full resolution via product page

A diagram of the proposed mechanism of action for certain pyrazine derivatives.

Safety and Handling

Globally Harmonized System (GHS) classifications for 2-Amino-3-chloropyrazine indicate the
following hazard statements:

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Standard laboratory safety protocols, including the use of personal protective equipment such
as gloves, safety glasses, and a lab coat, should be followed when handling this compound.
Work should be conducted in a well-ventilated area.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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